Piperonyl acetone
Piperonyl acetone
4-(3, 4-Methylenedioxyphenyl)-2-butanone, also known as 3, 4-methylenedioxybenzyl acetone or 4-(1, 3-benzodioxol-5-yl)-2-butanone, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 4-(3, 4-Methylenedioxyphenyl)-2-butanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-(3, 4-methylenedioxyphenyl)-2-butanone is primarily located in the cytoplasm. 4-(3, 4-Methylenedioxyphenyl)-2-butanone has a sweet, candy, and cotton taste.
Brand Name:
Vulcanchem
CAS No.:
55418-52-5
VCID:
VC0539746
InChI:
InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3
SMILES:
CC(=O)CCC1=CC2=C(C=C1)OCO2
Molecular Formula:
C11H12O3
Molecular Weight:
192.21 g/mol
Piperonyl acetone
CAS No.: 55418-52-5
Inhibitors
VCID: VC0539746
Molecular Formula: C11H12O3
Molecular Weight: 192.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 55418-52-5 |
|---|---|
| Product Name | Piperonyl acetone |
| Molecular Formula | C11H12O3 |
| Molecular Weight | 192.21 g/mol |
| IUPAC Name | 4-(1,3-benzodioxol-5-yl)butan-2-one |
| Standard InChI | InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3 |
| Standard InChIKey | TZJLGGWGVLADDN-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC1=CC2=C(C=C1)OCO2 |
| Canonical SMILES | CC(=O)CCC1=CC2=C(C=C1)OCO2 |
| Appearance | Solid powder |
| Melting Point | Mp 55 ° (47-48 °) 55°C |
| Physical Description | Solid Colourless crystals or white crystalline solid; Intensely sweet, floral aroma |
| Description | 4-(3, 4-Methylenedioxyphenyl)-2-butanone, also known as 3, 4-methylenedioxybenzyl acetone or 4-(1, 3-benzodioxol-5-yl)-2-butanone, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 4-(3, 4-Methylenedioxyphenyl)-2-butanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-(3, 4-methylenedioxyphenyl)-2-butanone is primarily located in the cytoplasm. 4-(3, 4-Methylenedioxyphenyl)-2-butanone has a sweet, candy, and cotton taste. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in oils; insoluble in water Soluble (in ethanol) |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-(1,3-benzodioxol-5-yl)-2-butanone piperonyl acetone |
| Reference | 1: Ensslin HK, Kovar KA, Maurer HH. Toxicological detection of the designer drug 3,4-methylenedioxyethylamphetamine (MDE, "Eve") and its metabolites in urine by gas chromatography-mass spectrometry and fluorescence polarization immunoassay. J Chromatogr B Biomed Appl. 1996 Aug 30;683(2):189-97. PubMed PMID: 8891915. 2: Wright DJ, Holder GM. The metabolism of some food additives related to piperonal in the rabbit. Xenobiotica. 1980 Apr;10(4):265-70. PubMed PMID: 7415207. |
| PubChem Compound | 62098 |
| Last Modified | Nov 11 2021 |
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